Cas no 39807-67-5 (1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)-)
39807-67-5 structure
Product Name:1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)-
CAS No:39807-67-5
MF:C7H4N4O
MW:160.132860183716
CID:298431
PubChem ID:12175100
Update Time:2025-04-19
1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)-
- 5-(furan-2-yl)-2H-triazole-4-carbonitrile
- 1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)
- 4-(2-Furyl)-1,2,3-triazol-5-carbonitril
- 4-(furan-2'-yl)-1H-1,2,3-triazole-1-carbonitrile
- 5-furan-2-yl-1H-[1,2,3]triazole-4-carbonitrile
- 5-FURAN-2-YL-3H-[1,2,3]TRIAZOLE-4-CARBONITRILE
- 4-(Furan-2-yl)-1H-1,2,3-triazole-5-carbonitrile
- DTXSID20479219
- 39807-67-5
- AKOS006331135
- 5-Furan-2-yl-2H-[1,2,3]triazole-4-carbonitrile
-
- Inchi: 1S/C7H4N4O/c8-4-5-7(10-11-9-5)6-2-1-3-12-6/h1-3H,(H,9,10,11)
- InChI Key: MMUYWKDMXZFQFT-UHFFFAOYSA-N
- SMILES: O1C=CC=C1C1C(C#N)=NNN=1
Computed Properties
- Exact Mass: 160.03900
- Monoisotopic Mass: 160.03851076g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.4
- Topological Polar Surface Area: 78.5Ų
Experimental Properties
- Density: 1.48
- Boiling Point: 440°C at 760 mmHg
- Flash Point: 219.9°C
- Refractive Index: 1.622
- PSA: 78.50000
- LogP: 0.93638
1H-1,2,3-Triazole-4-carbonitrile,5-(2-furanyl)- Related Literature
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
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